2-(1-naphthyl)-N'-(2-thienylmethylene)acetohydrazide

• IUPAC Name: 2-naphthalen-1-yl-N-[(E)-thiophen-2-ylmethylideneamino]acetamide
• InChI: InChI=1S/C17H14N2OS/c20-17(19-18-12-15-8-4-10-21-15)11-14-7-3-6-13-5-1-2-9-16(13)14/h1-10,12H,11H2,(H,19,20)/b18-12+
• InChI Key: CZMYZIQKPUVNON-LDADJPATSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)NN=CC3=CC=CS3
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)N/N=C/C3=CC=CS3
• Molecular Formula: C17H14N2OS
• Molecular Weight: 294.4 g/mol

Description

2-(1-naphthyl)-N'-(2-thienylmethylene)acetohydrazide is a useful research compound. Its molecular formula is C17H14N2OS and its molecular weight is 294.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 294.08268425 g/mol and the complexity rating of the compound is 385. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Occupational Exposure and Health Risks :

  • Studies have highlighted the effects of naphthalene exposure, a component structurally related to the specified compound, on human health. For instance, occupational asthma has been linked to exposure to naphthalene derivatives in manufacturing environments, emphasizing the importance of understanding and mitigating the risks associated with exposure to such compounds (Harries et al., 1979).

• Exposure Biomarkers :

  • Research has been conducted on identifying biomarkers for exposure to naphthalene and similar hydrocarbons, which are crucial for monitoring environmental and occupational exposures. For example, urinary biomarkers have been utilized to gauge exposure to jet fuel (JP-8), which contains naphthalene, highlighting the utility of biological monitoring in assessing exposure levels (Serdar et al., 2003).

• Environmental and Health Surveillance :

  • The study of urinary metabolites of polycyclic aromatic hydrocarbons (PAHs) like naphthalene in populations can inform on environmental exposure and potential health risks. This is critical for establishing reference concentrations for public health surveillance and for conducting epidemiological studies to assess the impact of environmental pollution on human health (Li et al., 2008).

• Toxicology and Safety Evaluations :

  • Investigations into the metabolic pathways and toxicological profiles of naphthalene and its derivatives are essential for understanding their safety and for developing guidelines for safe exposure levels. Such research can help in the formulation of safety standards and protective measures in industries and environments where these compounds are present (Klotz et al., 2018).